Cas no 5174-87-8 (Ethanone,1-(2-methyl-1,8-naphthyridin-3-yl)-)

• Product Name: Ethanone,1-(2-methyl-1,8-naphthyridin-3-yl)-
• CAS No: 5174-87-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 379921
• PubChem ID: 145780
• Update Time: 2025-04-19

Ethanone,1-(2-methyl-1,8-naphthyridin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-methyl-1,8-naphthyridin-3-yl)-
• Ketone, methyl 2-methyl-1,8-naphthyridin-3-yl
• 1-(2-methyl-1,8-naphthyridin-3-yl)ethanone
• SCHEMBL3458121
• DMQSQWHFHOPPEI-UHFFFAOYSA-N
• 5174-87-8
• Ethanone, 1-(2-methyl-1,8-naphthyridin-3-yl)-
• DTXSID90199679

• Inchi： 1S/C11H10N2O/c1-7-10(8(2)14)6-9-4-3-5-12-11(9)13-7/h3-6H,1-2H3
• InChI Key： DMQSQWHFHOPPEI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC2=CC=CN=C2N=C1C

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85